Cas no 1255666-77-3 (4-Fluoropiperidin-2-one)

• Product Name: 4-Fluoropiperidin-2-one
• CAS No: 1255666-77-3
• MF: C₅H₈FNO
• MW: 117.121524810791
• MDL: MFCD18433638
• CID: 4732720
• Update Time: 2025-06-07

4-Fluoropiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-fluoropiperidin-2-one
• 4-Fluoropiperidin-2-one

• MDL： MFCD18433638
• Inchi： 1S/C5H8FNO/c6-4-1-2-7-5(8)3-4/h4H,1-3H2,(H,7,8)
• InChI Key： XGUDIMCVOZNVMA-UHFFFAOYSA-N
• SMILES： FC1CC(NCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 105
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 4-Fluoropiperidin-2-one

Comprehensive Overview of 4-Fluoropiperidin-2-one (CAS No. 1255666-77-3): Properties, Applications, and Research Insights

4-Fluoropiperidin-2-one (CAS No. 1255666-77-3) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This fluorinated piperidine derivative serves as a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules. Its molecular formula, C₅H₈FNO, and the presence of a fluorine atom at the 4-position of the piperidine ring contribute to its reactivity and potential applications in drug discovery.

The growing interest in 4-Fluoropiperidin-2-one aligns with the broader trend of incorporating fluorine in drug design, a strategy known as "fluorine scanning." Researchers frequently search for terms like "fluorinated building blocks in medicinal chemistry" or "piperidine derivatives in drug synthesis," reflecting the compound's relevance in modern R&D. Its CAS No. 1255666-77-3 is often queried in chemical databases, underscoring its importance as a reference standard.

From a synthetic perspective, 4-Fluoropiperidin-2-one exhibits remarkable stability under various reaction conditions, making it suitable for multi-step organic transformations. Recent studies highlight its utility in constructing NK1 receptor antagonists and enzyme inhibitors, addressing trending topics like "targeted therapies for neurological disorders." The compound's lactam moiety (2-one group) further enables ring-opening reactions, a feature explored in patents related to biodegradable polymers.

Analytical characterization of CAS No. 1255666-77-3 typically involves NMR spectroscopy (notably ¹⁹F-NMR) and mass spectrometry, techniques frequently discussed in forums about "advanced chemical analysis methods." The fluorine atom induces distinct shifts in spectral data, aiding in structural verification—a key consideration for quality control in API manufacturing. This aligns with industry demands for "high-purity fluorinated intermediates," a common search phrase among procurement specialists.

Environmental and regulatory aspects of 4-Fluoropiperidin-2-one synthesis are increasingly scrutinized, mirroring the pharmaceutical sector's focus on green chemistry principles. Researchers optimize routes to minimize hazardous byproducts, responding to queries about "sustainable fluorination techniques." The compound's biodegradability profile remains an active area of investigation, particularly for applications in crop protection chemicals, where fluorine-containing compounds show enhanced efficacy.

In material science, derivatives of 4-Fluoropiperidin-2-one have been explored for liquid crystal formulations and ionic liquids, connecting to emerging searches about "fluorine in advanced materials." The electron-withdrawing effect of fluorine improves thermal stability—a property leveraged in high-performance polymers. Patent analyses reveal growing IP activity around this scaffold, particularly in electronic display technologies.

Safety assessments of CAS No. 1255666-77-3 emphasize proper handling protocols, though it doesn't fall under restricted categories. This addresses frequent queries about "safe use of fluorinated reagents" in laboratory settings. The compound's storage stability (>24 months at -20°C) makes it a practical choice for industrial applications, a feature highlighted in technical datasheets.

Market analyses indicate rising demand for 4-Fluoropiperidin-2-one, driven by pharmaceutical outsourcing trends. Procurement specialists often search for "reliable CAS 1255666-77-3 suppliers" with certifications like ISO 9001. Custom synthesis services for fluorinated analogs also show growth, reflecting the compound's role in structure-activity relationship (SAR) studies.

Future research directions may explore 4-Fluoropiperidin-2-one's potential in PET radiopharmaceuticals (using ¹⁸F isotopes) and proteolysis-targeting chimeras (PROTACs)—topics gaining traction in scientific literature. Its compatibility with continuous flow chemistry systems positions it well for Industry 4.0 adoption, addressing searches about "automated fluorination platforms."